Cas no 2172206-98-1 (2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(prop-2-yn-1-yl)formamido}acetic acid)

• Product Name: 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(prop-2-yn-1-yl)formamido}acetic acid
• CAS No: 2172206-98-1
• MF: C₂₄H₂₂N₂O₅
• MW: 418.441886425018
• CID: 6035384
• PubChem ID: 165548953
• Update Time: 2025-05-19

2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(prop-2-yn-1-yl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(prop-2-yn-1-yl)formamido}acetic acid
• 2-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropyl]-N-(prop-2-yn-1-yl)formamido}acetic acid
• EN300-1486464
• 2172206-98-1

• Inchi： 1S/C24H22N2O5/c1-2-13-26(14-21(27)28)22(29)24(11-12-24)25-23(30)31-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h1,3-10,20H,11-15H2,(H,25,30)(H,27,28)
• InChI Key： TWXFLOJRXVBGKL-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CC#C)CC(=O)O

Computed Properties

• Exact Mass: 418.15287181g/mol
• Monoisotopic Mass: 418.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropyl-N-(prop-2-yn-1-yl)formamido}acetic acid

Exploring the Potential of 2-{1-[{(9H-Fluoren-9-yl)methoxycarbonyl}amino]cyclopropyl-N-(prop-2-yn-1-yl)formamido}acetic Acid in Modern Drug Discovery

The compound 2-{1-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]cyclopropyl-N-(prop-2-yn-1-yl)formamido}acetic acid, with CAS number 2172206-98-1, represents a sophisticated molecule that has garnered significant attention in the field of organic chemistry and drug discovery. This compound is notable for its intricate structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a cyclopropane ring, and an acetic acid moiety. These structural elements contribute to its potential applications in peptide synthesis, medicinal chemistry, and beyond.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in this compound's functionality. Its presence ensures stability during synthetic processes while enabling precise control over reactivity. Recent studies have highlighted the versatility of Fmoc-containing compounds in constructing complex molecules with high precision. For instance, researchers have employed Fmoc-based reagents to synthesize bioactive peptides with enhanced stability and specificity, paving the way for novel therapeutic agents.

The cyclopropane ring within the molecule adds another layer of complexity and functionality. Cyclopropane structures are known for their unique strain-induced reactivity, which can be harnessed to design molecules with unprecedented biological activities. Recent advancements in cyclopropane chemistry have demonstrated their potential in developing antibiotics, antiviral agents, and anticancer drugs. The integration of a cyclopropane ring into this compound suggests its potential to serve as a scaffold for designing bioactive molecules with tailored properties.

The acetic acid moiety further enhances the compound's versatility by providing a carboxylic acid group that can participate in various chemical transformations. This functional group is crucial for forming amide bonds, esters, and other derivatives, making it a valuable component in synthetic chemistry. The combination of these functional groups positions this compound as a promising building block for constructing more complex molecules with diverse applications.

Recent research has focused on leveraging computational methods to predict the biological activity of such compounds. By employing molecular docking studies and machine learning algorithms, scientists can identify potential drug targets and optimize molecular structures for improved efficacy. For example, studies have shown that Fmoc-containing compounds can interact with specific protein domains, suggesting their potential as inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In addition to its synthetic applications, this compound has shown promise in materials science. The unique electronic properties of the Fmoc group and the cyclopropane ring make them attractive candidates for designing advanced materials with applications in electronics and optoelectronics. Researchers are exploring ways to incorporate such molecules into organic semiconductors and light-emitting diodes (LEDs), highlighting their potential beyond traditional pharmaceutical applications.

The synthesis of this compound involves a series of carefully designed reactions that highlight modern organic chemistry techniques. The use of transition metal catalysts, such as palladium complexes, has enabled efficient coupling reactions to construct the molecule's core structure. These methods not only ensure high yields but also allow for fine-tuning of the molecule's properties by introducing substituents at specific positions.

As interest in sustainable chemistry grows, researchers are increasingly focusing on developing environmentally friendly synthesis routes for such compounds. Green chemistry principles are being applied to minimize waste generation and reduce energy consumption during production processes. For instance, solvent-free reactions and biodegradable catalysts are being explored to enhance the eco-friendliness of this compound's synthesis.

In conclusion, the compound 2-{1-[{(9H-fluoren